Cas no 127557-04-4 (8-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-one)

• Product Name: 8-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-one
• CAS No: 127557-04-4
• MF: C₁₀H₉FO₂
• MW: 180.175666570663
• CID: 1221486
• PubChem ID: 14661622
• Update Time: 2024-03-01

8-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-one Chemical and Physical Properties

Names and Identifiers

• 1-Benzoxepin-5(2H)-one, 8-fluoro-3,4-dihydro-
• TQR1056
• 127557-04-4
• 8-fluoro-3,4-dihydro-2H-1-benzoxepin-5-one
• 8-Fluoro-3,4-dihydro-1-benzoxepin-5(2H)-one
• AS-82458
• 8-Fluoro-3,4-dihydro-2H-benzo[b]oxepin-5-one
• 8-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-one
• 8-fluoro-3,4-dihydrobenzo[b]oxepin-5(2H)-one
• AKOS017514546
• EN300-130254
• MZXMTGIFAONJNH-UHFFFAOYSA-N
• SCHEMBL915230
• CFA55704
• N12810

• Inchi： 1S/C10H9FO2/c11-7-3-4-8-9(12)2-1-5-13-10(8)6-7/h3-4,6H,1-2,5H2
• InChI Key： MZXMTGIFAONJNH-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)OCCCC2=O

Computed Properties

• Exact Mass: 180.05865769g/mol
• Monoisotopic Mass: 180.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Benzoxepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines